Cas no 1400289-12-4 (6-Methoxy-2-naphthyl-(2-thienyl)methanol)

• Product Name: 6-Methoxy-2-naphthyl-(2-thienyl)methanol
• CAS No: 1400289-12-4
• MF: C₁₆H₁₄O₂S
• MW: 270.346163272858
• MDL: MFCD07775520
• CID: 5060485
• Update Time: 2026-02-28

6-Methoxy-2-naphthyl-(2-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-naphthyl-(2-thienyl)methanol
• (6-Methoxynaphthalen-2-yl)(thiophen-2-yl)methanol

• MDL： MFCD07775520
• Inchi： 1S/C16H14O2S/c1-18-14-7-6-11-9-13(5-4-12(11)10-14)16(17)15-3-2-8-19-15/h2-10,16-17H,1H3
• InChI Key： INDFPBFZUVEILY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC2C=C(C=CC=2C=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.7
• Topological Polar Surface Area: 57.7

Additional information on 6-Methoxy-2-naphthyl-(2-thienyl)methanol

Comprehensive Overview of 6-Methoxy-2-naphthyl-(2-thienyl)methanol (CAS No. 1400289-12-4): Properties, Applications, and Industry Insights

6-Methoxy-2-naphthyl-(2-thienyl)methanol (CAS No. 1400289-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique naphthyl and thienyl moieties, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining a methoxy group with a thiophene ring, offers distinct electronic and steric properties, making it valuable for applications ranging from drug development to organic electronics.

In recent years, the demand for 6-Methoxy-2-naphthyl-(2-thienyl)methanol has surged due to its role in designing high-performance organic semiconductors and pharmaceutical intermediates. Researchers are particularly interested in its potential to enhance the efficiency of OLEDs (Organic Light-Emitting Diodes) and solar cells, aligning with global trends toward sustainable energy solutions. Additionally, its chiral center opens avenues for asymmetric synthesis, a hot topic in modern medicinal chemistry.

The synthesis of CAS No. 1400289-12-4 typically involves multi-step organic reactions, including Grignard reactions and nucleophilic substitutions, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Purity levels exceeding 98% are often required for industrial applications, emphasizing the need for rigorous quality control.

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Environmental and regulatory considerations also play a crucial role in the adoption of 6-Methoxy-2-naphthyl-(2-thienyl)methanol. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and eco-toxicity profile are under ongoing study, particularly as industries prioritize green chemistry principles.

In conclusion, 6-Methoxy-2-naphthyl-(2-thienyl)methanol (CAS No. 1400289-12-4) represents a compelling case study at the intersection of chemistry and innovation. Its multifaceted applications, coupled with rising demand in cutting-edge technologies, position it as a compound of enduring significance. Future research may explore its potential in catalysis and nanotechnology, further expanding its industrial footprint.